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Compound of Interest

Compound Name: Metchnikowin

Cat. No.: B1169901

Key Regulatory Signaling Pathways

The expression of the Metchnikowin gene (Mtk) is induced upon recognition of microbial
pathogens. The diagram below illustrates the simplified Toll and Imd pathways leading to the
activation of transcription factors that bind to the Mtk promoter and initiate its expression.
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1. In Vivo Sample Collection
(e.g., Whole Flies, Fat Body)

2. Total RNA Extraction

3. cDNA Synthesis

(Reverse Transcription)

4. gPCR Amplification
(with Mtk & Reference Primers)

5. Data Analysis
(AACt Method)

Result: Relative Mtk Expression
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2. Tissue Dissection & Fixation
(e.g., Larval Fat Body)

1. Labeled RNA Probe Synthesis 3. Permeabilization
(e.g., DIG-labeled Mtk antisense) (Proteinase K treatment)

4. Hybridization

(Probe binds to target mRNA)

5. Signal Detection
(Antibody against probe label)

6. Imaging
(Confocal or Fluorescence Microscopy)
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1. Construct Design
(Mtk Promoter + Reporter Gene)

'

2. Generation of Transgenic Flies
(e.g., P-element Injection)

'

3. Experimental Treatment
(Infect Reporter Flies)

'

4. In Vivo Imaging / Lysis
(Fluorescence Microscopy or Plate Reader)

'

5. Quantification of Signal
(e.g., RFU, RLU)

'

Result: Mtk Promoter Activity 7

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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